Cas no 72178-02-0 (Fomesafen)

• Product Name: Fomesafen
• CAS No: 72178-02-0
• MF: C₁₅H₁₀ClF₃N₂O₆S
• MW: 438.762912273407
• MDL: MFCD01632756
• CID: 59320
• PubChem ID: 24870039
• Update Time: 2026-05-14

Fomesafen Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-4-(trifluoromethyl)phenoxy)-N-(methylsulfonyl)-2-nitrobenzamide
• 5-(2-Chloro-4-trifluoromethylphenyloxy)-N-methylsulfonyl-2-nitrobenzoylamide
• 5-(2-chloro-4-(trifluoromethyl)phenoxy-N-(methyl sulphonyl)-2-nitrobenzamide
• flex
• FLEX(R)
• FLEXSTAR
• 5-[2-CHLORO-4-(TRIFLUOROMETHYL)PHENOXY]-N-(METHYLSULFONYL)-2-NITROBENZAMIDE
• 5-[2-Chloro-4-(trifluoromethyl)phenoxy]-N-(methylsulphonyl)-2-nitrobenzamide
• REFLEX
• REFLEX(R)
• 5(2-chloro-alpha,alpha,alpha-trifluoro-p-tolyloxy)-n-mesyl-2-nitrobenzamide
• 5-(2-chloro-α,α,α-trifluoro-p-tolyloxy)-N-mesyl-2-nitrobenzamide
• Fomesafen
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-N-methylsulfonyl-2-nitrobenzamide
• Fomesafen Solution
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-N-(methanesulfonyl)-2-nitrobenzamide
• Fomesafene

• MDL： MFCD01632756
• Inchi： 1S/C15H10ClF3N2O6S/c1-28(25,26)20-14(22)10-7-9(3-4-12(10)21(23)24)27-13-5-2-8(6-11(13)16)15(17,18)19/h2-7H,1H3,(H,20,22)
• InChI Key： BGZZWXTVIYUUEY-UHFFFAOYSA-N
• SMILES： CS(=O)(NC(C1=C([N+]([O-])=O)C=CC(OC2=C(Cl)C=C(C(F)(F)F)C=C2)=C1)=O)=O

Computed Properties

• Exact Mass: 437.99000
• Monoisotopic Mass: 437.990019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.7075 (rough estimate)
• Melting Point: 220-221 ºC
• Refractive Index: 1.5660 (estimate)
• PSA: 126.67000
• LogP: 5.74360
• pka: 23-25(at 25℃)
• Solubility: Not determined.

Fomesafen Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P280; P301+P312; P302+P352; P312; P322; P330; P363; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S2
• RTECS：CV2475000
• Hazardous Material Identification：
• Toxicity：LD50 orally in male, female rats (mg/kg): 1250-2000, 1600; LC50 (48, 96 hr.) in rainbow trout and bluegill (mg/l): 830, 680, 6740, 6030 (Colby)
• Storage Condition：Store at room temperature
• Safety Term：S2
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers